Cas no 1261232-24-9 ((2,4-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride)

• Product Name: (2,4-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride
• CAS No: 1261232-24-9
• MF: C₁₂H₁₇Cl₃N₂
• MW: 295.635780096054
• CID: 2164400
• Update Time: 2025-05-19

(2,4-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride
• N-(2,4-Dichlorobenzyl)piperidin-3-amine hydrochloride
• (2,4-Dichloro-benzyl)-piperidine-3-yl-amine hydrochloride
• SBB074643
• (2,4-Dichlorobenzyl)piperidin-3-ylamine hydrochloride
• [(2,4-dichlorophenyl)methyl]-3-piperidylamine, chloride

• Inchi： 1S/C12H16Cl2N2.ClH/c13-10-4-3-9(12(14)6-10)7-16-11-2-1-5-15-8-11;/h3-4,6,11,15-16H,1-2,5,7-8H2;1H
• InChI Key： TVMIMLYHGYKGQN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNC1CNCCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 24.1

Additional information on (2,4-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride

(2,4-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride: A Comprehensive Overview

The compound with CAS No.1261232-24-9, commonly referred to as (2,4-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural properties and promising biological activities, making it a subject of extensive research in recent years.

At its core, the molecule consists of a piperidine ring system, which is a six-membered cyclic amine with one nitrogen atom and five carbon atoms. The piperidine ring is substituted at the 3-position with an amino group that is further connected to a 2,4-dichlorobenzyl group via a methylene bridge (-CH₂-). The hydrochloride salt form indicates that the compound exists as a zwitterion, where the amine group is protonated by the chloride ion.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to interact with various biological targets, such as enzymes and receptors, through their unique stereochemistry and electronic properties. The presence of chlorine atoms on the benzene ring introduces electron-withdrawing effects, which can enhance the molecule's reactivity and selectivity in biochemical environments.

The synthesis of (2,4-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions and reductions, followed by acid-mediated protonation to form the hydrochloride salt. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for pharmaceutical applications.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C under standard conditions and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and acetonitrile. These characteristics make it suitable for use in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are essential for determining its pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound using software like AutoDock Vina and Glide. These studies have revealed potential binding affinities towards G-protein coupled receptors (GPCRs) and kinase enzymes, suggesting its role as a lead compound in drug discovery programs targeting conditions such as inflammation, pain management, and neurodegenerative diseases.

Moreover, preclinical evaluations have demonstrated that (2,4-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride exhibits moderate to high bioavailability when administered orally or parenterally in animal models. Its pharmacokinetic parameters, including absorption rate constants (Ka), elimination half-life (t₁/₂), and clearance rates (CL), have been extensively characterized using non-compartmental analysis methods.

The safety profile of this compound has also been investigated through acute toxicity studies in rodents and non-human primates. Results indicate that it has a favorable safety margin with no significant adverse effects observed at therapeutic doses up to 50 mg/kg body weight per day over a 14-day treatment period.

In conclusion, CAS No.1261232-24-9, or (2,4-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride, represents an exciting advancement in organic synthesis with promising therapeutic applications across multiple disease areas.